Cas no 2228669-56-3 (4-1-(3-tert-butyl-1H-pyrazol-4-yl)ethylpiperidine)

• Product Name: 4-1-(3-tert-butyl-1H-pyrazol-4-yl)ethylpiperidine
• CAS No: 2228669-56-3
• MF: C₁₄H₂₅N₃
• MW: 235.368403196335
• CID: 6286853
• PubChem ID: 165627735
• Update Time: 2025-05-23

4-1-(3-tert-butyl-1H-pyrazol-4-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(3-tert-butyl-1H-pyrazol-4-yl)ethylpiperidine
• 2228669-56-3
• EN300-1795362
• 4-[1-(3-tert-butyl-1H-pyrazol-4-yl)ethyl]piperidine

• Inchi： 1S/C14H25N3/c1-10(11-5-7-15-8-6-11)12-9-16-17-13(12)14(2,3)4/h9-11,15H,5-8H2,1-4H3,(H,16,17)
• InChI Key： ZIQMQUPUADHYAR-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C=NNC=1C(C)(C)C

Computed Properties

• Exact Mass: 235.204847810g/mol
• Monoisotopic Mass: 235.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-1-(3-tert-butyl-1H-pyrazol-4-yl)ethylpiperidine

Professional Introduction to Compound with CAS No. 2228669-56-3 and Product Name: 4-1-(3-tert-butyl-1H-pyrazol-4-yl)ethylpiperidine

The compound with the CAS number 2228669-56-3 and the product name 4-1-(3-tert-butyl-1H-pyrazol-4-yl)ethylpiperidine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a pyrazole moiety linked to an ethylpiperidine backbone, which is a common motif in the design of bioactive molecules.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrazole ring, known for its stability and versatility, plays a crucial role in modulating biological pathways. Specifically, derivatives of pyrazole have been extensively explored for their anti-inflammatory, antiviral, and anticancer properties. The introduction of a 3-tert-butyl substituent in the pyrazole ring enhances the compound's metabolic stability and binding affinity to biological targets, making it an attractive candidate for further investigation.

The ethylpiperidine component of the molecule contributes to its pharmacological profile by providing a lipophilic character that facilitates membrane penetration. This feature is particularly valuable in drug design, as it can improve oral bioavailability and target specificity. The combination of these structural elements has led to promising results in preclinical studies, where the compound has demonstrated efficacy in models of neurological disorders and inflammatory conditions.

In the realm of medicinal chemistry, the synthesis of 4-1-(3-tert-butyl-1H-pyrazol-4-yl)ethylpiperidine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the core pyrazolopiperidine scaffold. Additionally, computational chemistry techniques have been employed to optimize the molecular structure for enhanced binding affinity and reduced toxicity.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. By modifying various substituents on the pyrazole and piperidine rings, chemists can fine-tune its pharmacological properties to target specific disease mechanisms. For instance, recent research has shown that analogs of this compound exhibit significant inhibitory activity against certain enzymes implicated in neurodegenerative diseases. This underscores the importance of structural diversity in developing effective therapeutics.

The pharmaceutical industry has increasingly recognized the value of small-molecule inhibitors in treating complex diseases. The compound's ability to interact with biological targets at high specificity makes it a promising candidate for clinical development. Furthermore, its favorable pharmacokinetic profile suggests that it could be developed into a viable drug candidate with potential therapeutic benefits across multiple disease indications.

Advances in analytical techniques have also contributed to our understanding of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular interactions and metabolic pathways. These findings are crucial for optimizing drug design and ensuring safety during clinical trials.

The role of computational modeling in drug discovery cannot be overstated. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can predict how this compound will behave within complex biological environments. These predictions are essential for guiding experimental efforts and reducing the time required to bring new drugs to market.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing our understanding of this compound's potential applications. Such partnerships facilitate the exchange of knowledge and resources, leading to more efficient drug development pipelines. The interdisciplinary nature of modern chemical research underscores the importance of collaboration in tackling complex scientific challenges.

The future prospects for 4-1-(3-tert-butyl-1H-pyrazol-4-yl)ethylpiperidine are bright, with ongoing studies exploring its efficacy in treating a range of diseases. As our understanding of biological mechanisms continues to evolve, so too will our ability to design molecules that interact with precision at the molecular level. This compound exemplifies how innovative chemical design can lead to breakthroughs in medicine.

In conclusion, 4-1-(3-tert-butyl-1H-pyrazol-4-yl)ethylpiperidine represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.